1-(2-(2,4-Dioxooxazolidin-3-yl)ethyl)-3-(2-methylbenzo[d]thiazol-5-yl)urea

• IUPAC Name: 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-3-(2-methyl-1,3-benzothiazol-5-yl)urea
• InChI: InChI=1S/C14H14N4O4S/c1-8-16-10-6-9(2-3-11(10)23-8)17-13(20)15-4-5-18-12(19)7-22-14(18)21/h2-3,6H,4-5,7H2,1H3,(H2,15,17,20)
• InChI Key: ZTXDADGPKIFKSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)NCCN3C(=O)COC3=O
• Molecular Formula: C14H14N4O4S
• Molecular Weight: 334.35 g/mol

Description

1-(2-(2,4-Dioxooxazolidin-3-yl)ethyl)-3-(2-methylbenzo[d]thiazol-5-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DMTU and is a potent antioxidant and a scavenger of reactive nitrogen species.

Scientific Research Applications

Synthesis and Biological Importance

Compounds like 2-(thio)ureabenzothiazoles, which share structural similarities with the queried compound, are crucial in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their therapeutic potential, including treatments for rheumatoid arthritis and systemic lupus erythematosus, as well as their use as fungicides and herbicides. The synthesis methodologies for these compounds highlight their significance in developing new pharmacophores for biological activity testing (Rosales-Hernández et al., 2022).

Toxicity and Human-Health Related Consequences of Cosmeceuticals

The use of various chemical compounds, including urea derivatives, in cosmeceuticals has raised concerns regarding their toxic effects and health risks. These concerns underline the importance of understanding the toxicological profiles of these compounds to ensure consumer safety (Bilal & Iqbal, 2019).

Environmental Presence and Effects

The presence and behavior of certain compounds in aquatic environments, especially those used as preservatives in consumer products, have been the subject of environmental studies. Research in this area aims to assess the environmental impact and degradation pathways of these compounds, which is crucial for developing strategies to mitigate their adverse effects on ecosystems (Haman et al., 2015).

Electrochemical Technology

Research into electrochemical technology using haloaluminate room-temperature ionic liquids (RTILs) and mixtures, including those involving urea, has shown promise in areas such as electroplating and energy storage. These studies contribute to the development of more efficient and sustainable electrochemical processes (Tsuda, Stafford, & Hussey, 2017).

Urea as a Hydrogen Carrier

Urea's potential as a hydrogen carrier for fuel cells has been explored, highlighting its advantages such as non-toxicity, stability, and ease of transport and storage. This research suggests that urea could play a significant role in future sustainable energy solutions (Rollinson et al., 2011).